Cas no 1602898-24-7 (2-Amino-1-(3,4-dihydro-2H-pyran-5-yl)propan-1-one)

• Product Name: 2-Amino-1-(3,4-dihydro-2H-pyran-5-yl)propan-1-one
• CAS No: 1602898-24-7
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5700150
• PubChem ID: 116551822
• Update Time: 2025-10-25

2-Amino-1-(3,4-dihydro-2H-pyran-5-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1602898-24-7
• EN300-795223
• 2-amino-1-(3,4-dihydro-2H-pyran-5-yl)propan-1-one
• 1-Propanone, 2-amino-1-(3,4-dihydro-2H-pyran-5-yl)-
• 2-Amino-1-(3,4-dihydro-2H-pyran-5-yl)propan-1-one

• Inchi： 1S/C8H13NO2/c1-6(9)8(10)7-3-2-4-11-5-7/h5-6H,2-4,9H2,1H3
• InChI Key： ZGXMAPJNBNKSTA-UHFFFAOYSA-N
• SMILES： O1C=C(C(C(C)N)=O)CCC1

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.103±0.06 g/cm3(Predicted)
• Boiling Point: 253.2±40.0 °C(Predicted)
• pka: 7.82±0.29(Predicted)

Additional information on 2-Amino-1-(3,4-dihydro-2H-pyran-5-yl)propan-1-one

Comprehensive Overview of 2-Amino-1-(3,4-dihydro-2H-pyran-5-yl)propan-1-one (CAS No. 1602898-24-7)

The compound 2-Amino-1-(3,4-dihydro-2H-pyran-5-yl)propan-1-one, identified by its CAS number 1602898-24-7, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. This compound features a unique structural framework combining a pyran ring with an amino ketone moiety, making it a subject of interest for drug discovery and synthetic chemistry applications. Its molecular formula and precise properties are often explored in academic and industrial settings, particularly for designing novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 2-Amino-1-(3,4-dihydro-2H-pyran-5-yl)propan-1-one has surged due to their versatility in medicinal chemistry. Researchers are increasingly focusing on such scaffolds to develop targeted therapies for neurological and metabolic disorders. The compound’s CAS No. 1602898-24-7 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-impact studies. Its synthesis and optimization are also discussed in peer-reviewed journals, emphasizing its role in structure-activity relationship (SAR) studies.

One of the trending topics in organic chemistry is the exploration of sustainable synthesis methods for complex molecules like 2-Amino-1-(3,4-dihydro-2H-pyran-5-yl)propan-1-one. Green chemistry principles, such as catalytic reductions and solvent-free reactions, are being applied to minimize environmental impact. This aligns with global efforts to reduce waste and energy consumption in chemical manufacturing. The compound’s pyran-derived structure also makes it a candidate for biocatalysis studies, where enzymatic routes are explored for efficient production.

From a commercial perspective, CAS No. 1602898-24-7 is often listed in catalogs of specialty chemical suppliers, catering to pharmaceutical and agrochemical industries. Its applications extend to intermediate synthesis for bioactive molecules, including potential central nervous system (CNS) modulators. The compound’s stability and reactivity profile are critical factors for scalability, which is a common query among synthetic chemists and process engineers.

In the context of drug discovery, 2-Amino-1-(3,4-dihydro-2H-pyran-5-yl)propan-1-one is investigated for its pharmacophore potential. Computational tools like molecular docking and QSAR modeling are employed to predict its interactions with biological targets. These studies are part of broader efforts to accelerate hit-to-lead optimization in preclinical research. The compound’s amino ketone group is particularly noteworthy for hydrogen bonding, a key feature in ligand-receptor binding.

Another area of interest is the compound’s role in material science. Derivatives of 3,4-dihydro-2H-pyran are explored for their optical and electronic properties, which could be leveraged in organic semiconductors or sensors. While CAS No. 1602898-24-7 is primarily studied for biological applications, its adaptability in multidisciplinary research underscores its scientific value.

For researchers seeking detailed analytical data, techniques like NMR spectroscopy, mass spectrometry, and HPLC purification are commonly used to characterize 2-Amino-1-(3,4-dihydro-2H-pyran-5-yl)propan-1-one. These methods ensure purity and confirm structural integrity, which are essential for reproducibility in experiments. The compound’s spectral data are often shared in open-access repositories to facilitate collaborative research.

In summary, 2-Amino-1-(3,4-dihydro-2H-pyran-5-yl)propan-1-one (CAS No. 1602898-24-7) represents a promising avenue for innovation in both life sciences and materials engineering. Its multifaceted applications, coupled with advancing synthetic methodologies, position it as a valuable asset in contemporary scientific endeavors. Future studies may further elucidate its potential in precision medicine and smart materials, addressing some of the most pressing challenges in these fields.